Cas no 61450-78-0 (Ethanol, 2,2'-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]imino]bis-)

Ethanol, 2,2'-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]imino]bis- structure
61450-78-0 structure
Product Name:Ethanol, 2,2'-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]imino]bis-
CAS No:61450-78-0
MF:C13H18N4O3
MW:278.307022571564
CID:478895
PubChem ID:12300436
Update Time:2025-04-19

Ethanol, 2,2'-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]imino]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2,2'-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]imino]bis-
    • 2-[2-hydroxyethyl-[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]amino]ethanol
    • 61450-78-0
    • 2,2'-((5-(4-Methoxyphenyl)-1H-1,2,4-triazol-3-yl)azanediyl)diethanol
    • DTXSID80486323
    • Inchi: 1S/C13H18N4O3/c1-20-11-4-2-10(3-5-11)12-14-13(16-15-12)17(6-8-18)7-9-19/h2-5,18-19H,6-9H2,1H3,(H,14,15,16)
    • InChI Key: KBIMEIUJCLWMLY-UHFFFAOYSA-N
    • SMILES: OCCN(C1=NNC(C2C=CC(=CC=2)OC)=N1)CCO

Computed Properties

  • Exact Mass: 278.13804
  • Monoisotopic Mass: 278.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 94.5Ų

Experimental Properties

  • PSA: 94.5
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